Cas no 25680-06-2 (5,12-Naphthacenedione,1-(dimethylamino)-6,11-dihydroxy-)

• Product name: 5,12-Naphthacenedione,1-(dimethylamino)-6,11-dihydroxy-
• CAS No: 25680-06-2
• MF: C₂₀H₁₅NO₄
• MW: 333.337405443192
• CID: 269371
• PubChem ID: 213193

5,12-Naphthacenedione,1-(dimethylamino)-6,11-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 5,12-Naphthacenedione,1-(dimethylamino)-6,11-dihydroxy-
• 1-(dimethylamino)-6,11-dihydroxytetracene-5,12-dione
• 5,12-Naphthacenedione, 6,11-dihydroxy-1-(dimethylamino)-
• BRN 3007377
• 6,11-Dihydroxy-1-(dimethylamino)-5,12-naphthacenequinone
• 6,11-Dihydroxy-1-(dimethylamino)-5,12-naphthacenedione
• DTXSID00180376
• 25680-06-2

• Inchi： InChI=1S/C20H15NO4/c1-21(2)13-9-5-8-12-14(13)20(25)16-15(19(12)24)17(22)10-6-3-4-7-11(10)18(16)23/h3-9,22-23H,1-2H3
• InChI Key： NKDNNGOGUCUKEI-UHFFFAOYSA-N
• SMILES： CN(C1=CC=CC2=C1C(C1=C(O)C3=CC=CC=C3C(O)=C1C2=O)=O)C

Computed Properties

• Exact Mass: 333.10015
• Monoisotopic Mass: 333.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų
• XLogP3: 4.6

Experimental Properties

• PSA: 77.84